Cas no 2287265-58-9 (2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287265-58-9
• MF: C₂₈H₂₄FNO₄
• MW: 457.492871284485
• CID: 6406822
• PubChem ID: 137944500
• Update Time: 2025-07-15

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[3-(2-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761425
• 2287265-58-9

• Inchi： 1S/C28H24FNO4/c29-23-12-6-5-11-22(23)27-14-28(15-27,16-27)24(25(31)32)30-26(33)34-13-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-12,21,24H,13-16H2,(H,30,33)(H,31,32)
• InChI Key： OGXITFWXSFQRHK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C12CC(C(C(=O)O)NC(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)(C1)C2

Computed Properties

• Exact Mass: 457.16893641g/mol
• Monoisotopic Mass: 457.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid: A Comprehensive Overview

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287265-58-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a fluorenyl group, a fluorophenyl moiety, and a bicyclo[1.1.1]pentane framework. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The fluorenyl group in the compound is known for its stability and ability to form strong covalent bonds, making it a valuable component in the design of drugs that require high stability and specificity. The fluorophenyl moiety, on the other hand, introduces additional electronic and steric effects that can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. The bicyclo[1.1.1]pentane framework is a relatively recent addition to the arsenal of cyclic structures used in drug design, offering unique conformational constraints that can enhance the compound's binding affinity to target proteins.

Recent studies have highlighted the potential of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where this compound has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.

In addition to its potential in neurodegenerative diseases, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid involves several key steps, including the formation of the fluorenyl methoxycarbonyl (Fmoc) protected amino acid derivative and the subsequent coupling with the bicyclo[1.1.1]pentane-containing moiety. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize this process, resulting in high yields and purity levels suitable for further biological evaluation.

From a pharmacological perspective, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287265-58-9) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further research and clinical evaluation.